N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide

• IUPAC Name: N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide
• InChI: InChI=1S/C13H18N2O3/c1-13(2)8-10(4-6-18-13)15-12(17)9-3-5-14-11(16)7-9/h3,5,7,10H,4,6,8H2,1-2H3,(H,14,16)(H,15,17)
• InChI Key: ALDOIKAHUVQXJR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CCO1)NC(=O)C2=CC(=O)NC=C2)C
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide, also known as DMOX, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMOX is a pyridine derivative that has been synthesized using various methods, and its mechanism of action is still being studied.

Mechanism of Action

The mechanism of action of N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide is still being studied. However, it is believed to act by inhibiting the activity of certain enzymes involved in the production of pro-inflammatory cytokines and chemokines. N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been shown to scavenge free radicals by donating hydrogen atoms to neutralize them.
Biochemical and Physiological Effects
N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the development of various inflammatory diseases. N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has also been shown to induce apoptosis in cancer cells, making it a potential anti-tumor agent. Additionally, N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been studied for its ability to scavenge free radicals, which are known to cause oxidative damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide in lab experiments is its potential to inhibit the production of pro-inflammatory cytokines and chemokines, making it a useful tool in studying various inflammatory diseases. Additionally, N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been shown to induce apoptosis in cancer cells, making it a potential anti-tumor agent. However, one of the limitations of using N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide in lab experiments is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are various future directions for the study of N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide. One direction is to study its potential as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to study its potential as an anti-tumor agent for various types of cancer. Additionally, further studies are needed to elucidate its mechanism of action and to improve its solubility in water for better bioavailability.
Conclusion
In conclusion, N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide is a pyridine derivative that has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-oxidant properties, and its mechanism of action is still being studied. N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has various biochemical and physiological effects, and its advantages and limitations for lab experiments have been discussed. There are various future directions for the study of N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide, and further studies are needed to fully understand its potential applications.

Synthesis Methods

N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 2,2-dimethyloxan-4-ol with 2-cyanopyridine in the presence of a base such as sodium hydride. The resulting product is then treated with an acid to yield N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide. Another method involves the reaction of 2,2-dimethyloxan-4-ol with 4-pyridinecarboxylic acid in the presence of a dehydrating agent such as thionyl chloride. The product is then treated with an amine to yield N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide.

Scientific Research Applications

N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-tumor, and anti-oxidant properties. N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which play a crucial role in the development of various inflammatory diseases. It has also been shown to induce apoptosis in cancer cells, making it a potential anti-tumor agent. Additionally, N-(2,2-dimethyloxan-4-yl)-2-oxo-1H-pyridine-4-carboxamide has been studied for its ability to scavenge free radicals, which are known to cause oxidative damage to cells and tissues.